Cas no 136410-04-3 (2-Pyrrolidinone,1-([1,1'-biphenyl]-4-ylcarbonyl)-5-ethoxy-)

• Product Name: 2-Pyrrolidinone,1-([1,1'-biphenyl]-4-ylcarbonyl)-5-ethoxy-
• CAS No: 136410-04-3
• MF: C₁₉H₁₉NO₃
• MW: 309.359065294266
• CID: 225867
• PubChem ID: 3077935
• Update Time: 2025-04-19

2-Pyrrolidinone,1-([1,1'-biphenyl]-4-ylcarbonyl)-5-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,1-([1,1'-biphenyl]-4-ylcarbonyl)-5-ethoxy-
• 5-ethoxy-1-(4-phenylbenzoyl)pyrrolidin-2-one
• BRN 4758707
• SCHEMBL9821153
• 1-([1,1'-Biphenyl]-4-carbonyl)-5-ethoxypyrrolidin-2-one
• DTXSID70929390
• 2-Pyrrolidinone, 1-((1,1'-biphenyl)-4-ylcarbonyl)-5-ethoxy-, (+-)-
• (+-)-1-((1,1'-Biphenyl)-4-ylcarbonyl)-5-ethoxy-2-pyrrolidinone
• 136410-04-3

• Inchi： 1S/C19H19NO3/c1-2-23-18-13-12-17(21)20(18)19(22)16-10-8-15(9-11-16)14-6-4-3-5-7-14/h3-11,18H,2,12-13H2,1H3
• InChI Key： PWGYKXDHSUWQOP-UHFFFAOYSA-N
• SMILES： O(CC)C1CCC(N1C(C1C=CC(C2C=CC=CC=2)=CC=1)=O)=O

Computed Properties

• Exact Mass: 309.13657
• Monoisotopic Mass: 309.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 495.5°C at 760 mmHg
• Flash Point: 253.4°C
• Refractive Index: 1.61
• PSA: 46.61